Cas no 90210-23-4 (Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)-)
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)-
- (4-hydroxyphenyl)-(4-propan-2-ylpiperazin-1-yl)methanone
- (4-hydroxyphenyl)(4-isopropylpiperazin-1-yl)methanone
- WS-01889
- DTXSID10406291
- 90210-23-4
- ILKHFVMVAPOCMU-UHFFFAOYSA-N
- MFCD06741433
- 1-(4-hydroxybenzoyl)-4-isopropylpiperazine
- W13407
- AKOS003586409
- SCHEMBL4919917
- 4-[4-(propan-2-yl)piperazine-1-carbonyl]phenol
-
- MDL: MFCD06741433
- Inchi: 1S/C14H20N2O2/c1-11(2)15-7-9-16(10-8-15)14(18)12-3-5-13(17)6-4-12/h3-6,11,17H,7-10H2,1-2H3
- InChI Key: ILKHFVMVAPOCMU-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)O)N1CCN(C(C)C)CC1
Computed Properties
- Exact Mass: 248.152477885g/mol
- Monoisotopic Mass: 248.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 43.8Ų
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1014670-100mg |
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- |
90210-23-4 | 95% | 100mg |
$265 | 2023-09-01 | |
| A2B Chem LLC | AI02481-1mg |
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- |
90210-23-4 | 1mg |
$73.00 | 2024-05-20 | ||
| A2B Chem LLC | AI02481-2mg |
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- |
90210-23-4 | 2mg |
$86.00 | 2024-05-20 | ||
| A2B Chem LLC | AI02481-3mg |
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- |
90210-23-4 | 3mg |
$105.00 | 2024-05-20 | ||
| A2B Chem LLC | AI02481-5mg |
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- |
90210-23-4 | 5mg |
$118.00 | 2024-05-20 | ||
| A2B Chem LLC | AI02481-10mg |
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- |
90210-23-4 | 10mg |
$135.00 | 2024-05-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748327-1g |
(4-Hydroxyphenyl)(4-isopropylpiperazin-1-yl)methanone |
90210-23-4 | 98% | 1g |
¥6961.00 | 2024-04-26 | |
| Aaron | AR00H81P-250mg |
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- |
90210-23-4 | 95% | 250mg |
$500.00 | 2025-02-10 | |
| Aaron | AR00H81P-1g |
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- |
90210-23-4 | 95% | 1g |
$800.00 | 2025-02-10 |
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)-
Comprehensive Overview of Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- (CAS No. 90210-23-4)
Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- (CAS No. 90210-23-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazine backbone and hydroxybenzoyl moiety, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.
In recent years, the demand for piperazine derivatives has surged due to their role in designing novel therapeutics. The incorporation of a 1-methylethyl group in this compound enhances its lipophilicity, making it a candidate for crossing biological membranes. This property is critical in the development of central nervous system (CNS) drugs, a hot topic in modern pharmacology. Users searching for "piperazine-based CNS drugs" or "hydroxybenzoyl derivatives in medicine" will find this compound highly relevant.
The 4-hydroxybenzoyl group in Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- also contributes to its antioxidant properties, aligning with the growing interest in antioxidant therapies and anti-aging compounds. Studies suggest that this moiety can scavenge free radicals, a feature often highlighted in searches related to "natural antioxidant substitutes" or "synthetic antioxidants in skincare." Such applications make this compound a subject of interest in both cosmetic and therapeutic industries.
From a synthetic chemistry perspective, CAS No. 90210-23-4 is notable for its role in multicomponent reactions (MCRs), a trending topic in green chemistry. MCRs are favored for their atom economy and reduced waste generation, addressing the global push for sustainable chemical processes. Researchers exploring "green synthesis of piperazine derivatives" or "eco-friendly heterocyclic compounds" will find this compound a valuable reference.
Another area of interest is the compound's potential in enzyme inhibition. Preliminary studies indicate that Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- may interact with specific enzymatic pathways, making it a candidate for targeted therapy in metabolic disorders. This aligns with frequent searches like "piperazine enzyme inhibitors" or "small molecule modulators in disease treatment."
In summary, Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)- (CAS No. 90210-23-4) is a multifaceted compound with applications spanning pharmaceuticals, cosmetics, and green chemistry. Its structural features and functional groups make it a subject of ongoing research, particularly in areas like CNS drug development, antioxidant therapies, and sustainable synthesis. As scientific inquiries continue to evolve, this compound remains a key player in addressing contemporary challenges in chemistry and medicine.
90210-23-4 (Piperazine, 1-(4-hydroxybenzoyl)-4-(1-methylethyl)-) Related Products
- 563538-33-0((4-HYDROXY-PHENYL)-PIPERAZIN-1-YL-METHANONE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)